Cas no 67909-04-0 (2H-Imidazol-2-one, 1,3-dihydro-1-(phenylmethyl)-)

• Product Name: 2H-Imidazol-2-one, 1,3-dihydro-1-(phenylmethyl)-
• CAS No: 67909-04-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1722393
• PubChem ID: 2817661
• Update Time: 2025-04-21

2H-Imidazol-2-one, 1,3-dihydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1,3-dihydro-1-(phenylmethyl)-
• 1-Benzyl-2-imidazolone
• AKOS006274497
• HMS553D17
• Maybridge1_004129
• SCHEMBL4101771
• 1-benzyl-1h-imidazol-2(3h)-one
• 3-(phenylmethyl)-1~{H}-imidazol-2-one
• 3-benzyl-1H-imidazol-2-one
• 1-benzyl-2,3-dihydro-1H-imidazol-2-one
• MDHGKJCKJNPZKA-UHFFFAOYSA-N
• 67909-04-0
• 1-benzyl-4-imidazolin-2-one
• 1-Benzyl-1,3-dihydro-2H-imidazol-2-one

• Inchi： 1S/C10H10N2O/c13-10-11-6-7-12(10)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,11,13)
• InChI Key： MDHGKJCKJNPZKA-UHFFFAOYSA-N
• SMILES： O=C1NC=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34